Cas no 2172293-75-1 (7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine)

• Product Name: 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine
• CAS No: 2172293-75-1
• MF: C₁₆H₂₀F₃N
• MW: 283.331914901733
• CID: 5997551
• PubChem ID: 165527717
• Update Time: 2025-11-01

7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine Chemical and Physical Properties

Names and Identifiers

• 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine
• 2172293-75-1
• EN300-1458046
• 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spiro[cyclohexane-1,1'-naphthalene]-4'-amine

• Inchi： 1S/C16H20F3N/c17-16(18,19)11-4-5-12-13(10-11)15(9-6-14(12)20)7-2-1-3-8-15/h4-5,10,14H,1-3,6-9,20H2
• InChI Key： YBCBAFNRQYYEQW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(CCC3(C=2C=1)CCCCC3)N)(F)F

Computed Properties

• Exact Mass: 283.15478413g/mol
• Monoisotopic Mass: 283.15478413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26Ų

Additional information on 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine

Introduction to 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine (CAS No. 2172293-75-1)

7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine, with the CAS number 2172293-75-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a trifluoromethyl group, which imparts distinct chemical and biological properties. The compound's structure and functional groups make it a promising candidate for various therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine consists of a spirocyclic framework with a naphthalene ring and a cyclohexane ring fused together. The spirocyclic arrangement provides enhanced stability and conformational rigidity, which can be advantageous in drug design. The trifluoromethyl group, located at the 7' position, is known for its electron-withdrawing properties and can influence the compound's lipophilicity, metabolic stability, and binding affinity to target proteins.

Recent studies have highlighted the potential of 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine receptors, which are implicated in conditions like Parkinson's disease and Alzheimer's disease. The ability to selectively target these receptors without significant side effects makes it a valuable lead compound for further development.

In addition to its potential in neurodegenerative diseases, 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property suggests its potential use in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine has been studied extensively to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

The unique structural features of 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine have also been explored for their potential in drug delivery systems. The spirocyclic structure can be modified to enhance solubility or to incorporate targeting moieties for site-specific delivery. This flexibility in chemical modification opens up possibilities for developing prodrugs or conjugates with improved therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a treatment for various diseases.

In conclusion, 7'-(trifluoromethyl)-3',4'-dihydro-2'H-spirocyclohexane-1,1'-naphthalene-4'-amine (CAS No. 2172293-75-1) is a promising compound with a unique chemical structure that offers significant potential in medicinal chemistry and pharmaceutical research. Its ability to modulate neurotransmitter systems and inhibit inflammation makes it a valuable candidate for the development of new drugs targeting neurodegenerative diseases and inflammatory conditions. Ongoing clinical trials will provide further insights into its therapeutic applications and safety profile.